Cas no 171978-33-9 (3-(3-Fluoro-4-nitrophenyl)propanoic acid)
171978-33-9 structure
Product Name:3-(3-Fluoro-4-nitrophenyl)propanoic acid
CAS No:171978-33-9
MF:C9H8FNO4
MW:213.162526130676
CID:4704307
PubChem ID:11413216
Update Time:2023-08-15
3-(3-Fluoro-4-nitrophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3-fluoro-4-nitrophenyl)propanoic acid
- 3-(3-Fluoro-4-nitrophenyl)propanoic acid
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- Inchi： 1S/C9H8FNO4/c10-7-5-6(2-4-9(12)13)1-3-8(7)11(14)15/h1,3,5H,2,4H2,(H,12,13)
- InChI Key： XQDGEYKAIQZAAA-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)CCC(=O)O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- Topological Polar Surface Area: 83.1
3-(3-Fluoro-4-nitrophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831160-0.05g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1831160-0.1g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1831160-0.25g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1831160-0.5g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1831160-1.0g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-1831160-2.5g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1831160-5.0g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 5g |
$2110.0 | 2023-06-01 | ||
| Enamine | EN300-1831160-10.0g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 10g |
$3131.0 | 2023-06-01 | ||
| Enamine | EN300-1831160-1g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1831160-5g |
3-(3-fluoro-4-nitrophenyl)propanoic acid |
171978-33-9 | 5g |
$2028.0 | 2023-09-19 |
3-(3-Fluoro-4-nitrophenyl)propanoic acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jason Wan Lab Chip, 2020,20, 4528-4538
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